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Cat. No.: B1293509
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Executive Summary

2'.4'-Difluoroacetophenone (CAS: 364-83-0) is a critical fluorinated aromatic intermediate,
primarily utilized as a pharmacophore building block in the synthesis of triazole-class antifungal
agents (e.g., Fluconazole, Voriconazole). While chemically stable under standard storage
conditions, it presents specific hazards—notably skin/eye irritation, combustibility, and the
potential for releasing hydrogen fluoride (HF) during thermal decomposition.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a mechanistic
understanding of these hazards and field-proven protocols for researchers handling this
compound in drug discovery and process chemistry.

Chemical Profile & Physicochemical Properties[1][2]
[31[4]1[5][6][7]

Understanding the physical state of 2',4'-Difluoroacetophenone is prerequisite to designing
safe engineering controls. Note the relatively low flash point, which categorizes it as a
combustible liquid, requiring static grounding measures during transfer.
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Property Value Context for Researchers

Unique identifier for

CAS Number 364-83-0 ) ]
inventory/regulatory tracking.
Molecular Formula CsHeF20 Fluorinated aromatic ketone.
] Used for stoichiometric
Molecular Weight 156.13 g/mol

calculations in synthesis.

Critical: High vacuum required

for distillation. Atmospheric BP
Boiling Point 80-81 °C @ 25 mmHg is significantly higher (~190°C),

increasing decomposition risk

if distilled without vacuum.

Combustible. Keep away from

Flash Point ~66 °C (150.8 °F)
open flames and hot surfaces.
) Heavier than water; sinks in
Density 1.234 g/mL @ 25 °C ) ) )
agueous biphasic extractions.
o Darkening indicates oxidation
Appearance Colorless to pale yellow liquid

or degradation.

Toxicological Mechanisms & GHS Classification
Primary Hazards (GHS)

The compound acts as a potent irritant to mucous membranes. The mechanism involves the
lipophilic nature of the acetophenone moiety facilitating dermal penetration, while the ketone
group can react with nucleophilic residues in proteins, leading to sensitization or irritation.

o Skin Irritation (Category 2): Causes localized dermatitis. Prolonged contact defats the skin.

» Eye Irritation (Category 2A): Causes serious eye irritation.[1] Vapors can cause lacrimation at
low concentrations.

o STOT-SE (Category 3): Respiratory tract irritation.[2] Inhalation of mists or high vapor
concentrations triggers coughing and bronchial spasms.
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The "Hidden" Hazard: Thermal Decomposition

While the molecule itself is not corrosive, thermal decomposition (e.g., in a fire or runaway
reaction) breaks the Carbon-Fluorine bond.

e Reaction:

e Risk: Generation of Hydrogen Fluoride (HF) gas.[2] HF is highly corrosive and systemic
poison that sequesters calcium ions, leading to hypocalcemia and cardiac arrest.

» Implication: Firefighting in areas storing significant quantities requires full breathing
apparatus (SCBA) and post-fire cleanup must treat ash/water as HF-contaminated.

Operational Safety & Engineering Controls

Engineering Controls

e Primary Containment: All handling (weighing, transfer, reaction setup) must occur within a
certified chemical fume hood operating at face velocity >100 fpm.

e Vacuum Systems: When distilling (bp 80-81°C @ 25mmHg), use a cold trap (liquid

or dry ice/acetone) to prevent fluorinated vapors from entering the pump oil, which can lower
pump efficiency and corrode internals.

Personal Protective Equipment (PPE) Matrix

o Hand Protection:Nitrile gloves (minimum 0.11 mm thickness) are recommended. Latex is
permeable to many aromatic ketones. For prolonged immersion or spill cleanup, use Silver
Shield/4H laminate gloves.

» Eye Protection: Chemical splash goggles. Face shield required if handling >500 mL or
conducting vacuum distillations.

o Respiratory: If fume hood is unavailable (not recommended), a half-mask respirator with
Organic Vapor/Acid Gas (OV/AG) cartridges is required due to the potential for HF
byproducts.
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Workflow Visualization

The following diagram outlines the safe handling lifecycle, emphasizing decision points for
waste and exposure.

Synthesis Monitor Temp Quenching/Workup

Storage ransfer/Weighin Inert Atmosphere (N2/Ar)
(Cool, Dry, Inert Gas) ume Hood, Nitrile Gloves) (e.g., Friedel-Crafts / Triazole sub) (Exotherm Control)

Click to download full resolution via product page

Figure 1: Operational workflow for utilizing 2',4'-Difluoroacetophenone in synthesis,
highlighting critical control points.

Emergency Response Protocols
Exposure Response Logic

Immediate action is required to mitigate lipophilic absorption and potential HF effects from
degradation products.
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Exposure Incident

Identify Route

Wash 15min w/ Soap Flush 15min Fresh Air
Check for HF burn signs Remove contacts Oxygen if labored breathing

Seek Medical Attention

(Bring SDS)

Click to download full resolution via product page

Figure 2: Decision tree for emergency response following exposure.

Spill Cleanup (Small Scale < 500 mL)

e Evacuate: Clear the immediate area of non-essential personnel.
o Ventilate: Ensure fume hoods are running; open windows if safe.
+ PPE: Don double nitrile gloves, goggles, and lab coat.

e Absorb: Use an inert absorbent (vermiculite or sand). Do not use combustible materials like
sawdust.

» Disposal: Collect in a sealable container labeled "Hazardous Waste: Flammable, Irritant
(Contains Fluorine)".
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Scientific Context: Why Use It?

To validate the necessity of handling this hazard, it is important to understand its role in the
pharmaceutical pipeline. 2',4'-Difluoroacetophenone is a "privileged structure" in medicinal
chemistry.

e Antifungal Synthesis: It is the starting material for 2,4-Difluoro-a-(1H-1,2,4-triazol-1-
yl)acetophenone, a key intermediate for Fluconazole and Voriconazole.[3] The fluorine atoms
at the 2 and 4 positions increase metabolic stability (blocking P450 oxidation sites on the
ring) and enhance lipophilicity, allowing the drug to penetrate fungal cell membranes.

o Reaction Pathway: Typically, the ketone is brominated at the alpha position, followed by
nucleophilic substitution with 1,2,4-triazole.

o Safety Note: The bromination step (using

or NBS) creates a lachrymator (alpha-bromo ketone). The hazard profile escalates
significantly at this step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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